Cas no 1261588-39-9 (3,5-Bis(2,3-difluorophenyl)picolinaldehyde)

• Product Name: 3,5-Bis(2,3-difluorophenyl)picolinaldehyde
• CAS No: 1261588-39-9
• MF: C₁₈H₉F₄NO
• MW: 331.263778448105
• CID: 4800954
• Update Time: 2025-10-30

3,5-Bis(2,3-difluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-difluorophenyl)picolinaldehyde

• Inchi： 1S/C18H9F4NO/c19-14-5-1-3-11(17(14)21)10-7-13(16(9-24)23-8-10)12-4-2-6-15(20)18(12)22/h1-9H
• InChI Key： LDXSHRBLORNTNQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(C=O)=NC=C(C2C=CC=C(C=2F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 3,5-Bis(2,3-difluorophenyl)picolinaldehyde

3,5-Bis(2,3-difluorophenyl)picolinaldehyde (CAS No. 1261588-39-9): An Overview of a Versatile Compound in Medicinal Chemistry

3,5-Bis(2,3-difluorophenyl)picolinaldehyde (CAS No. 1261588-39-9) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its bis(2,3-difluorophenyl) substituents and a picolinaldehyde core, which together confer it with a range of chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding this compound.

The chemical structure of 3,5-Bis(2,3-difluorophenyl)picolinaldehyde is particularly noteworthy. The presence of fluorine atoms in the bis(2,3-difluorophenyl) substituents imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The picolinaldehyde core, on the other hand, provides a reactive aldehyde group that can participate in various chemical reactions, making it a valuable building block in organic synthesis.

In terms of synthesis, 3,5-Bis(2,3-difluorophenyl)picolinaldehyde can be prepared through several routes. One common method involves the condensation of 2,3-difluorobenzaldehyde with pyridine-3-carbaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high purity and yield. Recent advancements in catalytic systems have further optimized this process, making it more efficient and environmentally friendly.

The biological activity of 3,5-Bis(2,3-difluorophenyl)picolinaldehyde has been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit the activity of carbonic anhydrase, an enzyme involved in numerous physiological processes such as pH regulation and ion transport. This inhibition could have therapeutic implications for conditions such as glaucoma and epilepsy.

Beyond its enzymatic inhibition properties, 3,5-Bis(2,3-difluorophenyl)picolinaldehyde has also shown potential as an antiproliferative agent. Research has demonstrated that it can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound could be further developed as a novel anticancer agent.

In addition to its direct biological effects, 3,5-Bis(2,3-difluorophenyl)picolinaldehyde serves as a valuable intermediate in the synthesis of more complex molecules. Its reactive aldehyde group can be readily modified through various chemical transformations such as reductive amination and aldol condensation. These modifications can introduce additional functional groups or alter the overall structure of the molecule, thereby expanding its potential applications in medicinal chemistry.

The environmental impact of 3,5-Bis(2,3-difluorophenyl)picolinaldehyde is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, using biocatalysts or microwave-assisted synthesis techniques has been shown to significantly reduce waste generation and energy consumption during the manufacturing process.

In conclusion, 3,5-Bis(2,3-difluorophenyl)picolinaldehyde (CAS No. 1261588-39-9) is a multifaceted compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new synthetic methods and biological studies continue to emerge, the potential of this compound to contribute to therapeutic advancements remains promising.